Cas no 2101199-95-3 (3-amino-1-ethyl-N-isobutyl-1H-pyrazole-5-carboxamide)

• Product Name: 3-amino-1-ethyl-N-isobutyl-1H-pyrazole-5-carboxamide
• CAS No: 2101199-95-3
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5193750
• Update Time: 2025-11-06

3-amino-1-ethyl-N-isobutyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-ethyl-N-isobutyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 3-amino-1-ethyl-N-(2-methylpropyl)-

• Inchi： 1S/C10H18N4O/c1-4-14-8(5-9(11)13-14)10(15)12-6-7(2)3/h5,7H,4,6H2,1-3H3,(H2,11,13)(H,12,15)
• InChI Key： XKEKMDMNSFDXIR-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(NCC(C)C)=O)=CC(N)=N1

Additional information on 3-amino-1-ethyl-N-isobutyl-1H-pyrazole-5-carboxamide

3-Amino-1-Ethyl-N-Isobutyl-1H-Pyrazole-5-Carboxamide: A Comprehensive Overview

The compound 3-amino-1-ethyl-N-isobutyl-1H-pyrazole-5-carboxamide, with the CAS number 2101199-95-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug design and material science. The structure of this molecule is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The substitution pattern at position 3 with an amino group, position 1 with an ethyl group, and position 5 with an N-isobutyl carboxamide group imparts unique chemical properties that make it a valuable compound for various research and industrial applications.

Recent studies have highlighted the potential of 3-amino-1-ethyl-N-isobutyl-1H-pyrazole-5-carboxamide as a promising candidate in the development of novel therapeutic agents. Researchers have explored its role as a modulator of key biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, investigations into its interaction with kinase enzymes have revealed potential anti-cancer properties, making it a subject of interest in oncology research. Additionally, its ability to act as a ligand in metalloenzyme inhibition has opened new avenues for its application in anti-inflammatory and neuroprotective therapies.

The synthesis of 3-amino-1-ethyl-N-isobutyl-1H-pyrazole-5-carboxamide involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by functionalization at specific positions to introduce the desired substituents. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of physical properties, 3-amino-1-ethyl-N-isobutyl-1H-pyrazole-5-carboxamide exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including UV-vis, IR, and NMR spectra, have been well-documented in recent studies, providing valuable insights into its molecular structure and stability.

The application of this compound extends beyond pharmacology into materials science. Its ability to form coordination complexes with transition metals has been explored for use in catalysis and sensing applications. For instance, researchers have demonstrated its utility as a chelating agent in homogeneous catalysis for alkene epoxidation reactions. Furthermore, its incorporation into polymer matrices has shown promise in developing advanced materials with tailored electronic properties.

In conclusion, 3-amino-1-ethyl-N-isobutyl-1H-pyrazole-5-carboxamide stands out as a versatile compound with a wide range of potential applications. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new facets of its properties and applications, this compound is likely to play an increasingly important role in shaping future innovations across multiple disciplines.